Cas no 2229621-71-8 (3-(4-chloro-2-methylphenyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(4-chloro-2-methylphenyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2229621-71-8
• MF: C₁₀H₁₁ClF₃N
• MW: 237.649252176285
• CID: 6347489
• PubChem ID: 165884425
• Update Time: 2025-10-29

3-(4-chloro-2-methylphenyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methylphenyl)-1,1,1-trifluoropropan-2-amine
• EN300-1946322
• 2229621-71-8

• Inchi： 1S/C10H11ClF3N/c1-6-4-8(11)3-2-7(6)5-9(15)10(12,13)14/h2-4,9H,5,15H2,1H3
• InChI Key： QPMDWCLVAGKMKU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)CC(C(F)(F)F)N

Computed Properties

• Exact Mass: 237.0532115g/mol
• Monoisotopic Mass: 237.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-chloro-2-methylphenyl)-1,1,1-trifluoropropan-2-amine

3-(4-Chloro-2-Methylphenyl)-1,1,1-Trifluoropropan-2-Amine: A Comprehensive Overview

3-(4-Chloro-2-Methylphenyl)-1,1,1-trifluoropropan-2-amine, also known by its CAS number 2229621-71-8, is a specialized organic compound with unique chemical properties. This compound belongs to the class of tertiary amines and is characterized by its complex structure, which includes a trifluoromethyl group and a chloromethyl-substituted aromatic ring. The presence of these functional groups makes it highly versatile for various applications in the chemical industry.

The synthesis of 3-(4-Chloro-2-Methylphenyl)-1,1,1-trifluoropropan-2-amine involves a multi-step process that typically begins with the preparation of the aromatic precursor. The chlorination and methylation steps are critical in determining the final structure of the compound. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for large-scale industrial use.

One of the most notable applications of this compound is in the field of pharmaceuticals. Its unique chemical structure allows it to act as an intermediate in the synthesis of various bioactive molecules. For instance, it has been used in the development of novel anti-inflammatory agents and central nervous system drugs. Researchers have reported that its trifluoromethyl group enhances the compound's stability and bioavailability, making it an ideal candidate for drug design.

In addition to pharmaceutical applications, 3-(4-Chloro-2-Methylphenyl)-1,1,1-trifluoropropan-2-amine has found significant use in agrochemicals. Its ability to interact with specific receptors in plants has led to its incorporation into pesticides and herbicides. Recent studies have demonstrated that this compound can enhance crop resistance to pests without adverse effects on non-target species, making it a sustainable choice for modern agriculture.

The chemical properties of this compound are also exploited in materials science. Its high thermal stability and resistance to oxidation make it suitable for use in high-performance polymers and coatings. Researchers have recently explored its potential as a building block for advanced materials with tailored mechanical and electronic properties.

From an environmental standpoint, understanding the fate and transport of 3-(4-Chloro-2-Methylphenyl)-1,1,1-trifluoropropan-2-amine in natural systems is crucial. Studies have shown that while it is persistent in certain environments, its degradation pathways can be influenced by microbial activity and abiotic factors. This knowledge is essential for developing strategies to mitigate any potential ecological impacts associated with its use.

In conclusion, 3-(4-Chloro-2-Methylphenyl)-1,1,1-trifluoropropan-2-amine (CAS 2229621-71-8) is a multifaceted compound with wide-ranging applications across various industries. Its unique structure and functional groups make it invaluable for drug development, agrochemicals, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an even greater role in advancing technological and scientific progress.